tert-butyl (1R,3S,5R)-3-(bromomethyl)-2-azabicyclo[3.1.0]hexane-2-carboxylate

• Molecular Formula: C11H18BrNO2
• Molecular Weight: 276.17 g/mol
• IUPAC Name: tert-butyl (1R,3S,5R)-3-(bromomethyl)-2-azabicyclo[3.1.0]hexane-2-carboxylate
• InChI: InChI=1S/C11H18BrNO2/c1-11(2,3)15-10(14)13-8(6-12)4-7-5-9(7)13/h7-9H,4-6H2,1-3H3/t7-,8-,9+/m0/s1
• InChI Key: MBVGCPYCPWCIAS-XHNCKOQMSA-N
• Isomeric SMILES: CC(C)(C)OC(=O)N1[C@@H](C[C@@H]2[C@H]1C2)CBr
• Canonical SMILES: CC(C)(C)OC(=O)N1C(CC2C1C2)CBr

Description

tert-Butyl (1R,3S,5R)-3-(bromomethyl)-2-azabicyclo[3.1.0]hexane-2-carboxylate: is a complex organic compound featuring a bicyclic structure with a bromomethyl group and a tert-butyl ester

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of tert-butyl (1R,3S,5R)-3-(bromomethyl)-2-azabicyclo[3.1.0]hexane-2-carboxylate typically involves multiple steps:

Formation of the Bicyclic Core: The bicyclic core can be synthesized through a cyclization reaction involving a suitable precursor, such as an azabicyclohexane derivative.

Introduction of the Bromomethyl Group: The bromomethyl group is introduced via a bromination reaction, often using reagents like N-bromosuccinimide (NBS) in the presence of a radical initiator.

Esterification: The tert-butyl ester is formed through esterification, typically using tert-butyl alcohol and a suitable acid catalyst.

Industrial Production Methods

Industrial production of this compound would likely involve optimization of the above synthetic routes to ensure high yield and purity. This could include the use of continuous flow reactors for better control over reaction conditions and scalability.

Chemical Reactions Analysis

Types of Reactions

Substitution Reactions: The bromomethyl group can undergo nucleophilic substitution reactions, where the bromine atom is replaced by other nucleophiles.

Oxidation and Reduction: The compound can participate in oxidation and reduction reactions, particularly involving the nitrogen atom in the bicyclic ring.

Hydrolysis: The ester group can be hydrolyzed under acidic or basic conditions to yield the corresponding carboxylic acid.

Common Reagents and Conditions

Nucleophilic Substitution: Reagents like sodium azide or potassium cyanide can be used under mild conditions.

Oxidation: Oxidizing agents such as hydrogen peroxide or m-chloroperbenzoic acid (m-CPBA) can be employed.

Reduction: Reducing agents like lithium aluminum hydride (LiAlH4) or sodium borohydride (NaBH4) are commonly used.

Hydrolysis: Acidic conditions (e.g., hydrochloric acid) or basic conditions (e.g., sodium hydroxide) can facilitate hydrolysis.

Major Products

Substitution Products: Depending on the nucleophile, products can include azides, nitriles, or other substituted derivatives.

Oxidation Products: Oxidation can yield N-oxides or other oxidized derivatives.

Hydrolysis Products: Hydrolysis typically yields the corresponding carboxylic acid and alcohol.

Scientific Research Applications

Chemistry

Synthetic Intermediates: The compound can serve as an intermediate in the synthesis of more complex molecules.

Catalysis: Its unique structure may be explored for catalytic applications in organic synthesis.

Biology and Medicine

Pharmaceuticals: Potential use as a building block for drug development, particularly in designing molecules with specific biological activities.

Biochemical Probes: Can be used in the development of probes for studying biological pathways and mechanisms.

Industry

Material Science:

Agrochemicals: May be explored for use in the synthesis of agrochemicals.

Mechanism of Action

The mechanism of action of tert-butyl (1R,3S,5R)-3-(bromomethyl)-2-azabicyclo[3.1.0]hexane-2-carboxylate depends on its specific application. In biological systems, it may interact with molecular targets such as enzymes or receptors, influencing biochemical pathways. The bromomethyl group can act as a reactive site for covalent modification of target molecules.

Comparison with Similar Compounds

Similar Compounds

tert-Butyl (1R,3S,5R)-3-(chloromethyl)-2-azabicyclo[3.1.0]hexane-2-carboxylate: Similar structure but with a chloromethyl group instead of bromomethyl.

tert-Butyl (1R,3S,5R)-3-(hydroxymethyl)-2-azabicyclo[3.1.0]hexane-2-carboxylate: Contains a hydroxymethyl group, offering different reactivity.

Uniqueness

The presence of the bromomethyl group in tert-butyl (1R,3S,5R)-3-(bromomethyl)-2-azabicyclo[3.1.0]hexane-2-carboxylate provides unique reactivity, particularly in nucleophilic substitution reactions. This makes it a valuable intermediate in synthetic chemistry, offering versatility in the modification of its structure for various applications.